Cas no 946264-62-6 (2-(4-chlorophenoxy)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide
• CAS No: 946264-62-6
• MF: C₁₈H₁₆ClN₃O₃S
• MW: 389.855941772461
• CID: 6327722
• PubChem ID: 16905702
• Update Time: 2025-05-20

2-(4-chlorophenoxy)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide
• 2-(4-chlorophenoxy)-N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]acetamide
• 946264-62-6
• AKOS024642129
• 2-(4-chlorophenoxy)-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)acetamide
• F2342-0060
• 2-(4-chlorophenoxy)-N-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}acetamide

• Inchi： 1S/C18H16ClN3O3S/c19-13-3-5-14(6-4-13)25-12-17(23)20-9-10-22-18(24)8-7-15(21-22)16-2-1-11-26-16/h1-8,11H,9-10,12H2,(H,20,23)
• InChI Key： KXKSAYCHTLLHTQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NCCN1C(C=CC(C2=CC=CS2)=N1)=O)=O

Computed Properties

• Exact Mass: 389.0600902g/mol
• Monoisotopic Mass: 389.0600902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-(4-chlorophenoxy)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide

Comprehensive Analysis of 2-(4-chlorophenoxy)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide (CAS No. 946264-62-6)

The compound 2-(4-chlorophenoxy)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide (CAS No. 946264-62-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a thiophene ring and a pyridazine core, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating enzymatic activity and targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like 2-(4-chlorophenoxy)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide has surged due to their versatility in medicinal chemistry. The presence of both chlorophenoxy and thiophene moieties in its structure suggests potential interactions with various biological targets, including kinases and receptors. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

One of the most frequently asked questions about this compound revolves around its synthetic route and scalability. Given the complexity of its structure, optimizing the synthesis of CAS No. 946264-62-6 remains a challenge for chemists. Recent advancements in green chemistry and catalytic methods have opened new avenues for its efficient production, reducing waste and improving yields. These developments are critical for meeting the growing demand in both academic and industrial settings.

The pharmacological profile of 2-(4-chlorophenoxy)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide is another area of intense investigation. Preliminary studies suggest that it may exhibit anti-inflammatory and antiproliferative properties, making it a candidate for further exploration in oncology and autoimmune diseases. Its mechanism of action, however, remains under scrutiny, with researchers employing computational modeling and high-throughput screening to elucidate its biological targets.

From a drug formulation perspective, the physicochemical properties of CAS No. 946264-62-6—such as solubility, stability, and bioavailability—are key considerations. These factors influence its suitability for various delivery systems, including oral and topical applications. Innovations in nanotechnology and drug delivery platforms are expected to enhance the utility of this compound in clinical settings.

In summary, 2-(4-chlorophenoxy)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide represents a promising avenue for research and development. Its multifaceted chemical structure and potential therapeutic applications position it at the forefront of modern drug discovery. As scientific understanding of its properties deepens, this compound is likely to play a pivotal role in addressing unmet medical needs.